Cas no 1443328-47-9 (1-(2-butoxy-3,5-difluorophenyl)ethanone)

• Product Name: 1-(2-butoxy-3,5-difluorophenyl)ethanone
• CAS No: 1443328-47-9
• MF: C₁₂H₁₄F₂O₂
• MW: 228.235170841217
• MDL: MFCD18426750
• CID: 5180171
• Update Time: 2026-03-05

1-(2-butoxy-3,5-difluorophenyl)ethanone Chemical and Physical Properties

Names and Identifiers

• 1-(2-butoxy-3,5-difluorophenyl)ethanone

• MDL： MFCD18426750
• Inchi： 1S/C12H14F2O2/c1-3-4-5-16-12-10(8(2)15)6-9(13)7-11(12)14/h6-7H,3-5H2,1-2H3
• InChI Key： IZPWQKXYAOEFJY-UHFFFAOYSA-N
• SMILES： C(=O)(C1=CC(F)=CC(F)=C1OCCCC)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 5

Additional information on 1-(2-butoxy-3,5-difluorophenyl)ethanone

Research Brief on 1-(2-butoxy-3,5-difluorophenyl)ethanone (CAS: 1443328-47-9) in Chemical Biology and Pharmaceutical Applications

1-(2-butoxy-3,5-difluorophenyl)ethanone (CAS: 1443328-47-9) is a fluorinated aromatic ketone derivative that has recently garnered attention in chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, including a butoxy side chain and difluorophenyl moiety, has shown promising potential in various applications, ranging from drug discovery to material science. Recent studies have explored its synthesis, physicochemical properties, and biological activities, positioning it as a valuable scaffold for further development.

The synthesis of 1-(2-butoxy-3,5-difluorophenyl)ethanone has been optimized to achieve high yields and purity, as reported in recent literature. Researchers have employed advanced techniques such as palladium-catalyzed cross-coupling reactions and microwave-assisted synthesis to streamline the production process. These methods not only enhance efficiency but also reduce the environmental impact, aligning with the principles of green chemistry. The compound's stability under various conditions has been rigorously tested, confirming its suitability for further pharmaceutical applications.

In the context of drug discovery, 1-(2-butoxy-3,5-difluorophenyl)ethanone has been investigated as a potential intermediate for the development of novel therapeutic agents. Its fluorinated aromatic structure is particularly attractive for designing compounds with improved pharmacokinetic properties, such as enhanced membrane permeability and metabolic stability. Recent in vitro studies have demonstrated its inhibitory effects on specific enzymes involved in inflammatory pathways, suggesting its potential as a lead compound for anti-inflammatory drugs. Further structure-activity relationship (SAR) studies are underway to optimize its biological activity.

Beyond its pharmaceutical applications, this compound has also been explored in material science. Its unique electronic properties, attributed to the fluorine atoms and aromatic system, make it a candidate for use in organic electronics and photovoltaics. Preliminary studies have shown that derivatives of 1-(2-butoxy-3,5-difluorophenyl)ethanone can exhibit desirable optoelectronic characteristics, such as high electron affinity and thermal stability. These findings open new avenues for its use in advanced materials.

In conclusion, 1-(2-butoxy-3,5-difluorophenyl)ethanone (CAS: 1443328-47-9) represents a versatile and promising compound in the fields of chemical biology and pharmaceuticals. Its synthesis, biological activity, and material applications highlight its multifaceted potential. Ongoing research aims to further elucidate its mechanisms of action and expand its utility in drug development and material science. This compound is poised to play a significant role in future innovations, making it a subject of continued interest for researchers and industry professionals alike.